11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene

• CAS No.: 53483-15-1
• Molecular Formula: C34H20
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 11-benzo[b]fluoren-11-ylidenebenzo[b]fluorene
• InChI: InChI=1S/C34H20/c1-3-11-23-19-31-29(17-21(23)9-1)25-13-5-7-15-27(25)33(31)34-28-16-8-6-14-26(28)30-18-22-10-2-4-12-24(22)20-32(30)34/h1-20H
• InChI Key: WQDUVIUUNMXVII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C4=CC=CC=C4C3=C5C6=CC=CC=C6C7=CC8=CC=CC=C8C=C75

Description

11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene is a complex polycyclic aromatic hydrocarbon.

Preparation Methods

The synthesis of 11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene can be achieved through Barton’s double extrusion diazo-thione coupling method. This involves the reaction of 11H-benzo[a]fluoren-11-thione with 11-diazo-11H-benzo[a]fluorene . The reaction is thermodynamically controlled, and the less stable Z-isomer rapidly undergoes diastereomerization to form the more stable E-isomer . The structure of the compound is confirmed using 1H-NMR and 13C-NMR spectroscopies and X-ray analysis .

Chemical Reactions Analysis

11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include diazo compounds and thiones . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with diazo compounds can lead to the formation of different isomers .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used to study the ground state conformations and dynamic stereochemistry of overcrowded polycyclic aromatic enes . In industry, it can be used in the production of advanced materials and polymers .

Mechanism of Action

The mechanism of action of 11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene involves its interaction with various molecular targets and pathways. The compound’s unique structure allows it to interact with specific enzymes and receptors, leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

11-(11H-Benzo[b]fluoren-11-ylidene)-11H-benzo[b]fluorene is unique compared to other similar compounds due to its specific structural properties and reactivity. Similar compounds include other bistricyclic aromatic enes, such as bisbenzo[a]fluorenylidene and benzo[b]fluorenone . These compounds share some structural similarities but differ in their specific chemical and physical properties .